Cas no 836-41-9 (1-(4-methoxyphenyl)-N-phenyl-methanimine)

1-(4-methoxyphenyl)-N-phenyl-methanimine structure

836-41-9 structure

Product Name:1-(4-methoxyphenyl)-N-phenyl-methanimine

CAS No:836-41-9

Molecular Formula:C₁₄H₁₃NO

Molecular Weight:211.259123563766

MDL:MFCD00025836

CID:83126

PubChem ID:87572611

1-(4-methoxyphenyl)-N-phenyl-methanimine Properties

Names and Identifiers

- (E)-N-(4-Methoxybenzylidene)aniline
- p-Anisaldehyde anil~N-(4-Methoxybenzal)aniline
- N-(4-Methoxybenzylidene)aniline
- 4'-METHOXYBENZYLIDENEANILINE
- N-(p-Methoxybenzylidene)aniline
- N-(p-Anisal)aniline
- N-(p-Anisylidene)aniline
- 1-(4-methoxyphenyl)-N-phenyl-methanimine
- Aniline, N-(p-methoxybenzylidene)- (6CI, 7CI, 8CI)
- N-[(4-Methoxyphenyl)methylene]benzenamine (ACI)
- (4-Methoxybenzylidene)aniline
- (4-Methoxybenzylidene)phenylamine
- (4-Methoxyphenylmethylene)(phenyl)amine
- (p-Methoxybenzylidene)aniline
- N-[(4-Methoxyphenyl)methylene]phenylamine
- N-Phenyl-4-methoxybenzylideneimine
- NSC 155535
- p-Methoxybenzalaniline
- p-Methoxybenzaldehyde anil
- 4-Methoxybenzyliden-anilin
- 836-41-9
- LS-14280
- D79200
- N-(4-Methoxybenzylidene)aniline, 97%
- M0582
- Benzenamine, N-[(4-methoxyphenyl)methylene]-
- FT-0629234
- NSC-155535
- F0401-0055
- DTXSID901303305
- MFCD00025836
- (E)-1-(4-methoxyphenyl)-N-phenylmethanimine
- 1-(4-methoxyphenyl)-N-phenylmethanimine
- HMS1416L15
- N-p-Anisylideneaniline
- BDBM50529593
- doi:10.14272/MSWPGMRTURVKRJ-RVDMUPIBSA-N
- 5C-039
- (1E)-1-(4-methoxyphenyl)-N-phenylmethanimine
- 10.14272/MSWPGMRTURVKRJ-RVDMUPIBSA-N
- 4-Methoxybenzylideneaniline
- p-methoxybenzylidene-phenyl-amine
- SY049611
- CS-0183033
- Anisalanilin
- EINECS 212-647-8
- SCHEMBL443412
- N-[(4-Methoxyphenyl)methylidene]aniline #
- N-[(4-methoxyphenyl)methylene]benzenamine
- EU-0034533
- CHEMBL4475486
- NS00042982
- IFLab1_001665
- AKOS001589886
- NSC155535
- 1613-96-3
- N-(4-Methoxybenzylidene)aniline, >98.0%(GC)(T)
- MSWPGMRTURVKRJ-RVDMUPIBSA-N
- Benzenamine, N-[(4-methoxyphenyl)methylene]-, [N(E)]-
- STL025259
- Benzenamine, N-((4-methoxyphenyl)methylene)-
- N-[(E)-(4-Methoxyphenyl)methylidene]aniline
- DB-056728
- +Expand
- MDL： MFCD00025836
- InChIKey： MSWPGMRTURVKRJ-UHFFFAOYSA-N
- Inchi： 1S/C14H13NO/c1-16-14-9-7-12(8-10-14)11-15-13-5-3-2-4-6-13/h2-11H,1H3
- SMILES： N(C1C=CC=CC=1)=CC1C=CC(OC)=CC=1
- BRN： 642337

Computed Properties

Exact Mass: 211.10000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 211.099714038g/mol
Heavy Atom Count: 16
Complexity: 213
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 21.6Å²

Experimental Properties

LogP: 3.44580
PSA: 21.59000
Melting Point: 61.0 to 67.0 deg-C
Color/Form: Not determined
Solubility: Not determined

1-(4-methoxyphenyl)-N-phenyl-methanimine Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26-S36-S61
Risk Phrases：R36/37/38
Dangerous goods sign： Xn N
Hazardous Material transportation number：UN 3077 9/PG 3
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Risk Phrases： 22-36/37/38-51/53
Signal Word：Warning

1-(4-methoxyphenyl)-N-phenyl-methanimine Customs Data

HS CODE：2925290090
Customs Data：

China Customs Code:
2925290090

Overview:

2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

1-(4-methoxyphenyl)-N-phenyl-methanimine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003STJ-5g	N-(4-METHOXYBENZYLIDENE)ANILINE	836-41-9	>98.0%(GC)(T)	5g	$30.00	2024-04-21
A2B Chem LLC	AB76519-1g	N-(4-METHOXYBENZYLIDENE)ANILINE	836-41-9	95%	1g	$45.00
Aaron	AR003T1V-1g	N-(4-METHOXYBENZYLIDENE)ANILINE	836-41-9	98%	1g	$6.00
abcr	AB177515-25 g	N-(4-Methoxybenzylidene)aniline, 98%; .	836-41-9	98%	25g	€128.80	2023-05-20
AK Scientific	J57582-1g	N-(4-Methoxybenzylidene)aniline	836-41-9	95%	1g	$21	2023-09-15
Alichem	A019140951-500g	(E)-N-(4-Methoxybenzylidene)aniline	836-41-9	95%	500g	$476.32	2023-08-31
Ambeed	A152690-1g	N-(4-Methoxybenzylidene)aniline	836-41-9	98%	1g	$10.0	2024-07-24
eNovation Chemicals LLC	D782393-1G	1-(4-methoxyphenyl)-N-phenyl-methanimine	836-41-9	97%	1G	$125	2022-10-11
FUJIFILM	323-65001-5g	N-(p-Methoxybenzylidene)aniline	836-41-9		5g	JPY 5000
TRC	M332538-50mg	N-(4-Methoxybenzylidene)aniline	836-41-9		50mg	$ 50.00	2022-06-03

1-(4-methoxyphenyl)-N-phenyl-methanimine Synthesis

Synthetic Circuit 1

105-13-5

62-53-3

836-41-9

Reaction Conditions

1.1 Catalysts: Manganese zirconium oxide Solvents: Toluene ; 3 h, 1 atm, 80 °C

Reference

Efficient imine synthesis via oxidative coupling of alcohols with amines in an air atmosphere using a mesoporous manganese-zirconium solid solution catalyst

Wu, Shipeng; et al, Catalysis Science & Technology, 2021, 11(3), 810-822

Synthetic Circuit 2

105-13-5

62-53-3

836-41-9

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Gold alloy, base, Au 65,Pd 35 (nanoparticles, zirconia-supported) Solvents: Ethanol ; 9 h, 40 °C
1.2 1 h, 40 °C

Reference

Au-Pd alloy nanoparticle catalyzed selective oxidation of benzyl alcohol and tandem synthesis of imines at ambient conditions

Cui, Wenjing ; et al, Catalysis Today, 2014, 235, 152-159

Synthetic Circuit 3

105-13-5

98-95-3

836-41-9

Reaction Conditions

1.1 Catalysts: Cobalt (composite with carbon and nitrogen; carbon nanotube encapsulated) ; 20 h, 160 °C

Reference

Direct reductive coupling of nitroarenes and alcohols catalysed by Co-N-C/CNT@AC

Liu, Di; et al, Green Chemistry, 2019, 21(8), 2129-2137

Synthetic Circuit 4

105-13-5

98-95-3

836-41-9

Reaction Conditions

1.1 Catalysts: Cobalt Solvents: Octane ; 12 h, 0.6 MPa, 140 °C

Reference

Preparation of Co-N-C catalysts and "one-pot method" for synthesis of N-benzyl aniline

Leng, Jie; et al, Huagong Xuebao (Chinese Edition), 2020, 71(11), 5016-5024

Synthetic Circuit 5

105-13-5

98-95-3

836-41-9

Reaction Conditions

1.1 Catalysts: 1-Butanaminium, N,N,N-tributyl-, stereoisomer of diaqua[μ10-[orthosilicato(4-)-κ… Solvents: Acetonitrile , Toluene ; 4 h, 60 °C; 2 h, 100 °C

Reference

Visible-Light-Responsive Multielectron Redox Catalysis of Lacunary Polyoxometalates Induced by Substrate Coordination to Their Lacuna

Suzuki, Kosuke; et al, Chemistry - An Asian Journal, 2015, 10(1), 144-148

Synthetic Circuit 6

123-11-5

62-53-3

836-41-9

Reaction Conditions

1.1 Solvents: Benzene ; 4 h, reflux

Reference

Applications of dynamic combinatorial chemistry for the determination of effective molarity

Ciaccia, Maria; et al, Chemical Science, 2015, 6(1), 144-151

Synthetic Circuit 7

123-11-5

62-53-3

836-41-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Copper , Silica Solvents: Toluene ; 0.5 h, 1 atm, 100 °C

Reference

Reductive Amination of Ketones or Amination of Alcohols over Heterogeneous Cu Catalysts: Matching the Catalyst Support with the N-Alkylating Agent

Santoro, Federica; et al, ChemCatChem, 2012, 4(9), 1249-1254

Synthetic Circuit 8

123-11-5

62-53-3

836-41-9

Reaction Conditions

1.1 2 - 2.1 kPa, 80 °C

Reference

Alkoxy substituted (E,E)-3,6-bis(styryl)pyridazine-a photosensitive mesogen for liquid crystals

Lifka, Thorsten; et al, Tetrahedron, 2008, 64(27), 6551-6560

Synthetic Circuit 9

857402-61-0

123-11-5

836-41-9

Reaction Conditions

1.1 Solvents: Benzene-d6 ; 1 h, 25 °C

Reference

Readily Available Primary Aminoboranes as Powerful Reagents for Aldimine Synthesis

Junor, Glen P. ; et al, Angewandte Chemie, 2019, 58(9), 2875-2878

Synthetic Circuit 10

857402-61-0

123-11-5

836-41-9

Reaction Conditions

1.1 Solvents: Benzene-d6 ; 0.5 h, rt

Reference

Cobalt-Catalyzed Deoxygenative Hydroboration of Nitro Compounds and Applications to One-Pot Synthesis of Aldimines and Amides

Gudun, Kristina A.; et al, Advanced Synthesis & Catalysis, 2022, 364(3), 601-611

Synthetic Circuit 11

98-95-3

123-11-5

836-41-9

Reaction Conditions

1.1 Reagents: Pinacolborane Catalysts: Cobalt(II) acetylacetonate , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Benzene-d6 ; 1 h, rt
1.2 Solvents: Benzene-d6 ; 0.5 h, rt

Reference

Cobalt-Catalyzed Deoxygenative Hydroboration of Nitro Compounds and Applications to One-Pot Synthesis of Aldimines and Amides

Gudun, Kristina A.; et al, Advanced Synthesis & Catalysis, 2022, 364(3), 601-611

Synthetic Circuit 12

98-95-3

123-11-5

836-41-9

Reaction Conditions

1.1 Reagents: Carbon monoxide , Water Catalysts: Gold , Titania Solvents: Triethylamine ; 1 h, 5 atm, 25 °C

Reference

Direct one-pot reductive imination of nitroarenes using aldehydes and carbon monoxide by titania supported gold nanoparticles at room temperature

Huang, Jun; et al, Green Chemistry, 2011, 13(10), 2672-2677

Synthetic Circuit 13

98-95-3

123-11-5

836-41-9

Reaction Conditions

1.1 Catalysts: Cobalt , Carbon nitride (C3N4) Solvents: Ethanol , Formic acid ; 12 h, 70 °C

Reference

Cobalt-Doped g-C3N4 Nanosheets for One-Pot Synthesis of Imines under Mild Conditions

Zhu, Jiukang; et al, ACS Applied Nano Materials, 2023, 6(7), 5127-5135

Synthetic Circuit 14

2393-23-9

62-53-3

836-41-9

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Ferrous bromide ; 6 h, 110 °C

Reference

A Solvent-Free Process for Synthesis of Imines by Iron-Catalyzed Oxidative Self- or Cross-Condensation of Primary Amines Using Molecular Oxygen as Sole Oxidant

Gopalaiah, Kovuru; et al, Catalysis Letters, 2016, 146(9), 1648-1654

Synthetic Circuit 15

2393-23-9

62-53-3

836-41-9

Reaction Conditions

1.1 Catalysts: (SP-5-52)-Carbonylhydro[[N,N′-(2,6-pyridinediyl-κN)bis[P,P-bis(1,1-dimethylethyl… ; 160 °C

Reference

Enhanced Reactivities toward Amines by Introducing an Imine Arm to the Pincer Ligand: Direct Coupling of Two Amines To Form an Imine Without Oxidant

He, Li-Peng; et al, Organometallics, 2012, 31(14), 5208-5211

Synthetic Circuit 16

2393-23-9

62-53-3

836-41-9

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Chitosan (Cu/chitosan bead complex) Solvents: Acetonitrile ; 24 h, 80 °C

Reference

Uniform Cu/chitosan beads as a green and reusable catalyst for facile synthesis of imines via oxidative coupling reaction

Chutimasakul, Threeraphat; et al, RSC Advances, 2020, 10(35), 21009-21018

Synthetic Circuit 17

3526-43-0

836-41-9

Reaction Conditions

1.1 Reagents: 1,5-Diazabicyclo[4.3.0]non-5-ene Catalysts: Carbon dioxide , Eosin Solvents: Dimethyl sulfoxide ; 48 h, 1 atm, 25 - 30 °C

Reference

CO2-Catalyzed Efficient Dehydrogenation of Amines with Detailed Mechanistic and Kinetic Studies

Riemer, Daniel; et al, ACS Catalysis, 2018, 8(12), 11679-11687

Synthetic Circuit 18

3526-43-0

836-41-9

Reaction Conditions

1.1 Reagents: Sodium borohydride Catalysts: Chloro(triphenylphosphine)gold , 3,6,9,12-Tetraoxatridecan-1-ol, 13-(4-ethenylphenyl)-, polymer with ethenylbenze… Solvents: Tetrahydrofuran , Diglyme ; rt; 3 h, rt
1.2 Solvents: Mesitylene ; 5 h, 150 °C
1.3 Reagents: Oxygen Solvents: Toluene ; 20 h, 100 °C

Reference

Aerobic oxidation of amines catalyzed by polymer-incarcerated Au nanoclusters: effect of cluster size and cooperative functional groups in the polymer

Miyamura, Hiroyuki; et al, Bulletin of the Chemical Society of Japan, 2011, 84(6), 588-599

Synthetic Circuit 19

3526-43-0

836-41-9

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Gold , Graphite Solvents: Toluene ; 24 h, 110 °C

Reference

Graphite-Supported Gold Nanoparticles as Efficient Catalyst for Aerobic Oxidation of Benzylic Amines to Imines and N-Substituted 1,2,3,4-Tetrahydroisoquinolines to Amides: Synthetic Applications and Mechanistic Study

So, Man-Ho; et al, Chemistry - An Asian Journal, 2009, 4(10), 1551-1561

Synthetic Circuit 20

105-13-5

64-10-8

836-41-9

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Oxygen ; 24 h, 135 °C

Reference

Base-mediated synthesis of imines and amines from N-phenylureas and alcohols

Yadav, Dilip Kumar T.; et al, Synlett, 2014, 25(11), 1611-1615

Synthetic Circuit 21

3585-93-1

836-41-9

Reaction Conditions

1.1 Reagents: Indium , Ammonium chloride Solvents: Methanol

Reference

Indium-mediated deoxygenation of nitrones, N-oxides and deoxygenative reductive coupling of nitrones to vicinal diamines

Jeevanandam, Arumugasamy; et al, Synthetic Communications, 2000, 30(17), 3153-3160

Synthetic Circuit 22

3585-93-1

836-41-9

Reaction Conditions

1.1 Reagents: Indium trichloride Solvents: Acetonitrile

Reference

An indium mediated efficient chemoselective deoxygenation of N-oxides and nitrones

Ilias, Md.; et al, Tetrahedron Letters, 2002, 43(10), 1877-1879

Synthetic Circuit 23

3585-93-1

836-41-9

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Iodine Solvents: Benzene

Reference

Deoxygenation of α-aryl-N-phenylnitrones with diiodotriphenylphosphorane

Furukawa, Isao; et al, Nippon Kagaku Kaishi, 1989, (10), 1748-52

Synthetic Circuit 24

105-13-5

103-33-3

836-41-9

Reaction Conditions

1.1 Reagents: Cesium hydroxide Catalysts: 1,10-Phenanthroline , Cobalt (reaction product with 1,10-phenanthroline/HMTA/Melamine, carbon-suppor…) Solvents: Toluene ; 24 h, 130 °C

Reference

Heterogeneous cobalt-catalyzed degradation of azo compounds using alcohols as the stoichiometric hydrogen source

Panja, Dibyajyoti; et al, Journal of Environmental Chemical Engineering, 2023, 11(2),

Synthetic Circuit 25

105-13-5

103-33-3

836-41-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: 2923249-07-2 Solvents: Toluene ; 20 h, 130 °C

Reference

Chemodivergent coupling of azoarenes with benzyl alcohols via a borrowing hydrogen strategy using a well-defined nickel catalyst

Bansal, Sadhna; et al, Catalysis Science & Technology, 2023, 13(9), 2705-2713

Synthetic Circuit 26

104-87-0

62-53-3

836-41-9

Reaction Conditions

1.1 Solvents: Ethanol ; 3 h, reflux

Reference

Synthesis of structurally diverse 2-azetidinones via Staudinger reaction on a solid support

Jarrahpour, Aliasghar; et al, Bulletin of the Chemical Society of Japan, 2011, 84(3), 320-327

Synthetic Circuit 27

123-11-5

622-37-7

836-41-9

Reaction Conditions

1.1 Reagents: Triphenylphosphine Catalysts: Methyltrioxorhenium Solvents: Benzene ; 10 min, rt
1.2 2 h, rt

Reference

Organic Reactions Catalyzed by Methylrhenium Trioxide: Reactions of Ethyl Diazoacetate and Organic Azides

Zhu, Zuolin; et al, Journal of the American Chemical Society, 1996, 118(41), 9901-9907

Synthetic Circuit 28

622-37-7

105-13-5

836-41-9

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Potassium hydroxide Catalysts: (OC-6-12)-Dichloro[4-[[(S)-ethylthio-κS]methyl]acridine-κN](triphenylphosphine)r… Solvents: Toluene ; rt → 135 °C; 18 h, 135 °C

Reference

Acceptorless dehydrogenative construction of C=N and C=C bonds through catalytic aza-Wittig and Wittig reactions in the presence of an air-stable ruthenium pincer complex

Biswas, Nandita; et al, Dalton Transactions, 2019, 48(19), 6501-6512

Synthetic Circuit 29

622-37-7

105-13-5

836-41-9

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Catalysts: 2633072-21-4 Solvents: Toluene ; 18 h, 130 °C

Reference

Redox-Neutral Imination of Alcohol with Azide: A Sustainable Alternative to the Staudinger/Aza-Wittig Reaction

Li, Huaifeng; et al, ACS Catalysis, 2021, 11(7), 4071-4076

Synthetic Circuit 30

959-33-1

64-10-8

836-41-9

Reaction Conditions

1.1 Catalysts: Potassium hydroxide ; 24 h, 135 °C

Reference

Base-catalyzed synthesis of amides and imines via C-C and C=C bond cleavage

Yadav, Dilip Kumar T.; et al, RSC Advances, 2015, 5(16), 12387-12391

Synthetic Circuit 31

123-11-5

103-71-9

836-41-9

Reaction Conditions

1.1 Catalysts: Titanium tetrabutoxide Solvents: Tetrahydrofuran ; rt; 54 h, rt
1.2 Reagents: Water ; rt; 1 h, rt

Reference

Room temperature metathesis of aryl isocyanates and aromatic aldehydes catalyzed by group(IV) metal alkoxides: An experimental and computational study

Kumar, Akshai; et al, Journal of Organometallic Chemistry, 2010, 695(3), 338-345

Synthetic Circuit 32

32979-94-5

836-41-9

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Oxygen Solvents: Acetonitrile-d3

Reference

Oxidative carbon-carbon bond cleavage reaction of 1,2-diamines and 1,2-amino alcohols under an oxygen atmosphere

Shimizu, Makoto; et al, Tetrahedron Letters, 2001, 42(50), 8865-8868

Synthetic Circuit 33

123-11-5

100-52-7

836-41-9

Reaction Conditions

1.1 Solvents: Ethanol ; 20 min, 50 °C

Reference

(R)-oxynitrilases as biocatalysts for the addition of cyanide to phenylimines

Solis O., Aida; et al, Revista Mexicana de Ciencias Farmaceuticas, 2002, 33(4), 27-31

Synthetic Circuit 34

38968-72-8

836-41-9

Reaction Conditions

1.1 Catalysts: Acetic acid

Reference

A simple high yield conversion of imidoyl chlorides to imines and amines

Alper, Howard; et al, Synthesis, 1978, (10), 781-2

Synthetic Circuit 35

45821-44-1

62-53-3

836-41-9

Reaction Conditions

1.1 Solvents: Ethanol ; overnight, rt

Reference

N-Heterocyclic carbene (NHC)-catalyzed oxidation of unactivated aldimines to amides via imine umpolung under aerobic conditions

Ramarao, Jakkula; et al, RSC Advances, 2022, 12(13), 7621-7625

1-(4-methoxyphenyl)-N-phenyl-methanimine Raw materials

1-(4-methoxyphenyl)-N-phenyl-methanimine Preparation Products

1-(4-methoxyphenyl)-N-phenyl-methanimine (836-41-9)

1-(4-methoxyphenyl)-N-phenyl-methanimine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:836-41-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:836-41-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:836-41-9)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

1-(4-methoxyphenyl)-N-phenyl-methanimine Related Literature

1. Concise synthesis of 2,3-disubstituted quinoline derivatives via ruthenium-catalyzed three-component deaminative coupling reaction of anilines, aldehydes and amines

Aldiyar Shakenov,Krishna Prasad Gnyawali,Chae S. Yi Org. Biomol. Chem. 2023 21 3582
2. Substituent effects and benzene-induced shifts in the proton magnetic resonance spectra of N-(4-methoxybenzylidene)anilines

Deepika Mago,Jagir S. Sandhu,Basil J. Wakefield J. Chem. Soc. Perkin Trans. 2 1977 715
3. A simple ketone as an efficient metal-free catalyst for visible-light-mediated Diels–Alder and aza-Diels–Alder reactions

Jiri Kollmann,Yu Zhang,Waldemar Schilling,Tong Zhang,Daniel Riemer,Shoubhik Das Green Chem. 2019 21 1916
4. Highly efficient hydroboration of carbonyl compounds catalyzed by tris(methylcyclopentadienyl)lanthanide complexes

Dandan Yan,Ping Dai,Sufang Chen,Mingqiang Xue,Yingming Yao,Qi Shen,Xiaoguang Bao Org. Biomol. Chem. 2018 16 2787
5. n-Butyllithium catalyzed hydroboration of imines and alkynes

Dandan Yan,Xueli Wu,Jian Xiao,Zhangye Zhu,Xiaojuan Xu,Xiaoguang Bao,Yingming Yao,Qi Shen,Mingqiang Xue Org. Chem. Front. 2019 6 648
6. Gold-catalyzed formal [4π+2π]-cycloadditions of tert-butyl propiolates with aldehydes and ketones to form 4H-1,3-dioxine derivatives

Somnath Narayan Karad,Wei-Kang Chung,Rai-Shung Liu Chem. Commun. 2015 51 13004
7. N-Alkylation of amines through hydrogen borrowing over a heterogeneous Cu catalyst

Federica Santoro,Rinaldo Psaro,Nicoletta Ravasio,Federica Zaccheria RSC Adv. 2014 4 2596
8. Diboron reagents in the deoxygenation of nitrones

Emily L. Vargas,Mario Franco,Inés Alonso,Mariola Tortosa,M. Belén Cid Org. Biomol. Chem. 2023 21 807
9. Acceptorless dehydrogenative construction of CN and CC bonds through catalytic aza-Wittig and Wittig reactions in the presence of an air-stable ruthenium pincer complex

Nandita Biswas,Kalicharan Das,Bitan Sardar,Dipankar Srimani Dalton Trans. 2019 48 6501
10. Intramolecular addition of diarylmethanols to imines promoted by KOt-Bu/DMF: a new synthetic approach to indole derivatives

Jia-hua Chen,Zi-cong Chen,Hong Zhao,Ting Zhang,Wei-juan Wang,Yong Zou,Xue-jing Zhang,Ming Yan Org. Biomol. Chem. 2016 14 4071

836-41-9 (1-(4-methoxyphenyl)-N-phenyl-methanimine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:836-41-9)1-(4-methoxyphenyl)-N-phenyl-methanimine

Purity:99%/99%/99%

Quantity:5.0g/10.0g/25.0g

Price($):249.0/415.0/830.0

atkchemica

(CAS:836-41-9)1-(4-methoxyphenyl)-N-phenyl-methanimine

Purity:95%+

Quantity:1g/5g/10g/100g

Price($):discuss personally

Cas no 836-41-9 (1-(4-methoxyphenyl)-N-phenyl-methanimine)

1-(4-methoxyphenyl)-N-phenyl-methanimine Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-(4-methoxyphenyl)-N-phenyl-methanimine Security Information

1-(4-methoxyphenyl)-N-phenyl-methanimine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1-(4-methoxyphenyl)-N-phenyl-methanimine Price

1-(4-methoxyphenyl)-N-phenyl-methanimine Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

Synthetic Circuit 13

Synthetic Circuit 14

Synthetic Circuit 15

Synthetic Circuit 16

Synthetic Circuit 17

Synthetic Circuit 18

Synthetic Circuit 19

Synthetic Circuit 20

Synthetic Circuit 21

Synthetic Circuit 22

Synthetic Circuit 23

Synthetic Circuit 24

Synthetic Circuit 25

Synthetic Circuit 26

Synthetic Circuit 27

Synthetic Circuit 28

Synthetic Circuit 29

Synthetic Circuit 30

Synthetic Circuit 31

Synthetic Circuit 32

Synthetic Circuit 33

Synthetic Circuit 34

Synthetic Circuit 35

1-(4-methoxyphenyl)-N-phenyl-methanimine Raw materials

1-(4-methoxyphenyl)-N-phenyl-methanimine Preparation Products

1-(4-methoxyphenyl)-N-phenyl-methanimine Suppliers

1-(4-methoxyphenyl)-N-phenyl-methanimine Related Literature

836-41-9 (1-(4-methoxyphenyl)-N-phenyl-methanimine) Related Products